Cas no 937057-79-9 (Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt)

Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt is a chiral piperidine derivative with a ketone and ester functional group, stabilized as a hydrochloride salt for enhanced solubility and handling. The (S)-configuration at the 3-amino position ensures stereochemical precision, making it valuable for asymmetric synthesis and pharmaceutical intermediates. Its structural features, including the lactam and ester moieties, facilitate further derivatization in medicinal chemistry applications. The hydrochloride salt form improves stability and shelf life, while the ethyl ester enhances reactivity in nucleophilic substitution or hydrolysis reactions. This compound is particularly useful in the development of bioactive molecules, offering a versatile scaffold for drug discovery and peptidomimetic studies.
Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt structure
937057-79-9 structure
Product Name:Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt
CAS No:937057-79-9
MF:C9H17ClN2O3
MW:236.695881605148
MDL:MFCD11973826
CID:1025737
PubChem ID:56924313
Update Time:2025-06-09

Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

    • (S)-Ethyl 2-(3-amino-2-oxopiperidin-1-yl)acetate hydrochloride
    • ETHYL 2-((S)-3-AMINO-2-OXOPIPERIDIN-1-YL)ACETATE HCL
    • Ethyl 2-((S)-3-amino-2-oxopiperidin-1-yl)acetate hydrochloride
    • ethyl 2-[(3S)-3-amino-2-oxopiperidin-1-yl]acetate,hydrochloride
    • CS-0172357
    • Ethyl [(3S)-3-amino-2-oxopiperidin-1-yl]acetate--hydrogen chloride (1/1)
    • J-520564
    • AS-54590
    • AKOS015849280
    • Ethyl(S)-2-(3-amino-2-oxopiperidin-1-yl)acetatehydrochloride
    • DTXSID20718817
    • 937057-79-9
    • (S)-Ethyl2-(3-amino-2-oxopiperidin-1-yl)acetatehydrochloride
    • AKOS015919749
    • DB-300131
    • MFCD11973826
    • ethyl 2-[(3S)-3-amino-2-oxopiperidin-1-yl]acetate hydrochloride
    • ethyl 2-[(3S)-3-amino-2-oxopiperidin-1-yl]acetate;hydrochloride
    • SC1261
    • Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt
    • MDL: MFCD11973826
    • Inchi: 1S/C9H16N2O3.ClH/c1-2-14-8(12)6-11-5-3-4-7(10)9(11)13;/h7H,2-6,10H2,1H3;1H/t7-;/m0./s1
    • InChI Key: XCVQPCSIODNZTO-FJXQXJEOSA-N
    • SMILES: C(N1CCC[C@H](N)C1=O)C(=O)OCC.Cl

Computed Properties

  • Exact Mass: 236.09300
  • Monoisotopic Mass: 236.0927701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • PSA: 72.63000
  • LogP: 0.93940

Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt Security Information

Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt Pricemore >>

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Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Tetrabutylammonium iodide ,  Silver oxide (Ag2O) Solvents: Dimethylformamide ;  overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  30 min, rt
Reference
Preparation of tricyclic compounds such as pyrrolobenzoxazepine derivatives and analogs thereof for treatment of hypercholesteremia, hyperlipemia, and arteriosclerosis
, Japan, , ,

Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt Raw materials

Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt Preparation Products

Additional information on Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt

Research Briefing on Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt (CAS: 937057-79-9)

Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt (CAS: 937057-79-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing provides an overview of the latest research developments, applications, and potential therapeutic implications associated with this compound.

Recent studies have highlighted the role of Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the piperidinone ring and the ethyl ester group, make it a versatile building block for the development of pharmaceuticals targeting neurological and metabolic disorders. Researchers have particularly focused on its potential as a precursor for inhibitors of enzymes involved in neurodegenerative diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized in the synthesis of selective gamma-secretase modulators (GSMs), which are being investigated for their potential in Alzheimer's disease treatment. The study demonstrated that derivatives of this compound exhibited improved blood-brain barrier penetration and reduced off-target effects compared to previous generations of GSMs. The CAS number 937057-79-9 was specifically referenced in relation to the optimized synthetic route that achieved a 78% yield improvement over traditional methods.

Another significant application was reported in the field of antimicrobial research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described how structural modifications of this compound led to the development of novel antibacterial agents with activity against drug-resistant Gram-positive pathogens. The hydrochloride salt form (937057-79-9) was found to enhance both the solubility and stability of these derivatives, addressing previous formulation challenges.

From a synthetic chemistry perspective, recent advances have focused on more sustainable production methods for 937057-79-9. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2024) detailed a biocatalytic process that reduced organic solvent use by 60% while maintaining high enantiomeric purity of the (S)-configured product. This development is particularly relevant as the pharmaceutical industry seeks to implement more environmentally friendly manufacturing practices.

Ongoing clinical research suggests potential applications of derivatives in metabolic disease treatment. Preliminary data from in vivo studies indicate that certain analogs show promise as dipeptidyl peptidase-4 (DPP-4) inhibitors with improved pharmacokinetic profiles. While these findings are still in early stages, they highlight the compound's versatility as a scaffold for drug development across multiple therapeutic areas.

In conclusion, Ethyl 2-((S)-3-Amino-2-oxopiperidin-1-yl)acetate Hydrochloric Acid Salt (937057-79-9) continues to be a valuable compound in pharmaceutical research, with recent studies expanding its potential applications in neurology, infectious diseases, and metabolic disorders. The development of more efficient synthetic routes and the exploration of novel derivatives suggest that this compound will remain relevant in drug discovery pipelines for the foreseeable future.

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